Cas no 1805727-80-3 (Ethyl 2-formyl-4-hydrazinylbenzoate)

• Product Name: Ethyl 2-formyl-4-hydrazinylbenzoate
• CAS No: 1805727-80-3
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 4959292
• Update Time: 2025-05-20

Ethyl 2-formyl-4-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-formyl-4-hydrazinylbenzoate

• Inchi： 1S/C10H12N2O3/c1-2-15-10(14)9-4-3-8(12-11)5-7(9)6-13/h3-6,12H,2,11H2,1H3
• InChI Key： ROFCJCXLIAXORD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1C=O)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 2-formyl-4-hydrazinylbenzoate

Introduction to Ethyl 2-formyl-4-hydrazinylbenzoate (CAS No. 1805727-80-3)

Ethyl 2-formyl-4-hydrazinylbenzoate (CAS No. 1805727-80-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various biological activities, making it a subject of extensive study and development.

The chemical structure of Ethyl 2-formyl-4-hydrazinylbenzoate consists of an ethyl ester group, a formyl group, and a hydrazine moiety attached to a benzene ring. The presence of these functional groups imparts specific chemical and physical properties to the compound, which are crucial for its biological activities. The formyl group, in particular, is known for its reactivity and ability to participate in various chemical reactions, including condensation and reduction processes.

Recent studies have highlighted the potential of Ethyl 2-formyl-4-hydrazinylbenzoate in the development of novel therapeutic agents. One notable area of research is its antitumor activity. In vitro studies have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways.

In addition to its antitumor properties, Ethyl 2-formyl-4-hydrazinylbenzoate has also been investigated for its antimicrobial activity. Preliminary results suggest that it possesses broad-spectrum antimicrobial properties, effective against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics, particularly in light of the growing global concern over antibiotic resistance.

The synthesis of Ethyl 2-formyl-4-hydrazinylbenzoate typically involves a multi-step process that begins with the preparation of the corresponding hydrazine derivative. Subsequent reactions include esterification and formylation steps to introduce the ethyl ester and formyl groups, respectively. The optimization of these synthetic routes is crucial for achieving high yields and purity levels, which are essential for both research and commercial applications.

From a pharmacological perspective, the bioavailability and metabolic stability of Ethyl 2-formyl-4-hydrazinylbenzoate are important considerations. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. However, ongoing research is focused on optimizing these properties to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, Ethyl 2-formyl-4-hydrazinylbenzoate (CAS No. 1805727-80-3) represents a promising compound with diverse biological activities. Its potential applications in cancer therapy and antimicrobial treatments highlight its significance in the field of medicinal chemistry. Continued research and development are expected to further elucidate its mechanisms of action and optimize its therapeutic potential, contributing to advancements in healthcare and pharmaceutical science.